Cas no 27937-24-2 (1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester)

1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester structure
27937-24-2 structure
Product name:1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester
CAS No:27937-24-2
MF:C24H38O4
MW:390.55612
CID:251609
PubChem ID:14647349

1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester
    • bis(6-methylheptyl) benzene-1,4-dicarboxylate
    • 1,4-Benzenedicarboxylicacid, diisooctyl ester (9CI)
    • Diisooctyl terephthalate
    • Terephthalic acid, diisooctyl ester (7CI)
    • DTXSID90562581
    • SCHEMBL110550
    • 27937-24-2
    • Inchi: InChI=1S/C24H38O4/c1-19(2)11-7-5-9-17-27-23(25)21-13-15-22(16-14-21)24(26)28-18-10-6-8-12-20(3)4/h13-16,19-20H,5-12,17-18H2,1-4H3
    • InChI Key: KFROBPVFLIZCHZ-UHFFFAOYSA-N
    • SMILES: CC(CCCCCOC(C1C=CC(C(OCCCCCC(C)C)=O)=CC=1)=O)C

Computed Properties

  • Exact Mass: 390.27714
  • Monoisotopic Mass: 390.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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